Cas no 67107-40-8 ( )

• Product Name: &nbsp
• CAS No: 67107-40-8
• MF: C₁₁H₁₀ClN₃O₄
• MW: 283.667801380157
• CID: 965386
• PubChem ID: 24199540
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-methyl-[1,2,4]triazolo[4,3-b]isoquinoline,perchloric acid
• NSC333182
• NSC-333182
• DTXSID10639289
• 67107-40-8
• Perchloric acid--3-methyl[1,2,4]triazolo[4,3-b]isoquinoline (1/1)
•  

• Inchi： 1S/C11H9N3.ClHO4/c1-8-12-13-11-6-9-4-2-3-5-10(9)7-14(8)11;2-1(3,4)5/h2-7H,1H3;2H
• InChI Key： IAYFXGNQQCALPT-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])O.N12C(C)=NN=C1C=C1C=CC=CC1=C2

Computed Properties

• Exact Mass: 285.05176
• Monoisotopic Mass: 283.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 107.95
• LogP: 2.34720